Cas no 53404-22-1 (Sodium2-(3-chlorophenoxy)propanoate)

• Product name: Sodium2-(3-chlorophenoxy)propanoate
• CAS No: 53404-22-1
• MF: C₉H₈ClNaO₃
• MW: 222.600792884827
• CID: 56406
• PubChem ID: 23707513

Sodium2-(3-chlorophenoxy)propanoate Chemical and Physical Properties

Names and Identifiers

• Sodium 2-(3-chlorophenoxy)propanoate
• 2-(3-Chlorophenoxy)propionic acid sodium salt
• Caswell No. 206AA
• PROPANOIC ACID, 2-(3-CHLOROPHENOXY)-, SODIUM SALT (1:1)
• K3H74E3Q6S
• UNII-K3H74E3Q6S
• 2-(m-Chlorophenoxy)propionic acid sodium salt
• 53404-22-1
• 2-(m-Chlorophenoxy)propionic acid, sodium salt
• Propanoic acid, 2-(3-chlorophenoxy)-, sodium salt
• J1.601.780I
• EPA Pesticide Chemical Code 021202
• 3-CPA, SODIUM SALT
• 2-(3-Chlorophenoxy)propanoic acid, sodium salt
• FRUITONE CPA 528
• DTXSID9032660
• sodium2-(3-chlorophenoxy)propanoate
• Q27281902
• sodium;2-(3-chlorophenoxy)propanoate
• 2-(3-CHLOROPHENOXY)PROPANOIC ACID SODIUM SALT
• Cloprop-sodium
• Sodium2-(3-chlorophenoxy)propanoate

• Inchi： 1S/C9H9ClO3.Na/c1-6(9(11)12)13-8-4-2-3-7(10)5-8;/h2-6H,1H3,(H,11,12);/q;+1/p-1
• InChI Key： PQLKACKDEKQZLU-UHFFFAOYSA-M
• SMILES： ClC1=CC=CC(OC(C)C([O-])=O)=C1.[Na+]

Computed Properties

• Exact Mass: 222.00600
• Monoisotopic Mass: 222.0059661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.36000
• LogP: 0.85720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 2-phenoxypropionic acids